![molecular formula C11H12F2O2 B1387998 2,2-Difluoro-2-(4-isopropylphenyl)acetic acid CAS No. 1027514-26-6](/img/structure/B1387998.png)
2,2-Difluoro-2-(4-isopropylphenyl)acetic acid
Overview
Description
2,2-Difluoro-2-(4-isopropylphenyl)acetic acid (DIPA) is an organic compound with a molecular formula of C10H12F2O2. It is a derivative of acetic acid and is a colorless liquid with a pungent odor. DIPA is used in the synthesis of other compounds and has a variety of applications in the pharmaceutical and chemical industries.
Scientific Research Applications
2,2-Difluoro-2-(4-isopropylphenyl)acetic acid has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis reactions, as a catalyst in the preparation of pharmaceuticals, and as a component of a variety of biochemical assays. It has also been used to study the structure and properties of proteins, as well as to study the interactions between proteins and other molecules.
Mechanism of Action
The mechanism of action of 2,2-Difluoro-2-(4-isopropylphenyl)acetic acid is not fully understood. However, it is known that it binds to proteins and other molecules through hydrogen bonding and electrostatic interactions. This binding can alter the structure and function of the proteins and molecules, leading to changes in their activity.
Biochemical and Physiological Effects
2,2-Difluoro-2-(4-isopropylphenyl)acetic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in metabolism, as well as to alter the structure and function of proteins and other molecules. It has also been shown to affect the expression of certain genes, leading to changes in cellular processes.
Advantages and Limitations for Lab Experiments
2,2-Difluoro-2-(4-isopropylphenyl)acetic acid has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time. It is also relatively inexpensive and easy to obtain. However, it is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for the use of 2,2-Difluoro-2-(4-isopropylphenyl)acetic acid in scientific research. It could be used to study the structure and function of proteins and other molecules, as well as to study the interactions between proteins and other molecules. It could also be used to study the effects of drugs on cellular processes and to develop new drugs. Additionally, it could be used to study the biochemical and physiological effects of environmental pollutants.
properties
IUPAC Name |
2,2-difluoro-2-(4-propan-2-ylphenyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F2O2/c1-7(2)8-3-5-9(6-4-8)11(12,13)10(14)15/h3-7H,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLTRNPQXJAHTDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C(C(=O)O)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901238366 | |
Record name | α,α-Difluoro-4-(1-methylethyl)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901238366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1027514-26-6 | |
Record name | α,α-Difluoro-4-(1-methylethyl)benzeneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1027514-26-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | α,α-Difluoro-4-(1-methylethyl)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901238366 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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